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Compound of Interest

Methyl threo-9,10-
Compound Name:
Dihydroxyoctadecanoate

Cat. No.: B15548695

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl threo-9,10-dihydroxyoctadecanoate is a dihydroxylated fatty acid methyl ester, a
derivative of stearic acid. As a member of the fatty acid ester family, it holds potential for
investigation in various scientific domains, including materials science and biomedical
research. This technical guide provides a comprehensive overview of its chemical properties,
synthesis, and potential biological relevance, based on the current scientific literature.

Chemical and Physical Properties

Methyl threo-9,10-dihydroxyoctadecanoate is characterized by a long aliphatic chain with
two hydroxyl groups on adjacent carbons (C9 and C10) in a threo configuration. The presence
of the methyl ester group at the carboxylic acid end enhances its lipophilicity compared to the
parent acid.
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Property Value References
Molecular Formula C19H3804 [1112]
Molecular Weight 330.5 g/mol [1][2]

CAS Number 3639-31-4 [1]
Appearance Solid [3]

Purity >98.% (as commercially (3]

available)
Solubility Soluble in organic solvents. [3]

Synthesis of Methyl threo-9,10-
Dihydroxyoctadecanoate

The synthesis of methyl threo-9,10-dihydroxyoctadecanoate typically proceeds via a two-
step process starting from methyl oleate, the methyl ester of oleic acid. The key steps involve
the epoxidation of the double bond in methyl oleate, followed by the hydrolysis of the resulting
epoxide.

Experimental Protocol: A General Approach

While detailed, step-by-step protocols are often proprietary or specific to a particular
laboratory's setup, the general methodology involves:

o Epoxidation of Methyl Oleate: Methyl oleate is reacted with an oxidizing agent, such as a
peroxy acid (e.g., peroxyformic acid or peroxyacetic acid), to form methyl 9,10-
epoxyoctadecanoate. This reaction is typically carried out in an organic solvent.

o Hydrolysis of the Epoxide: The formed epoxide is then subjected to hydrolysis. This step can
be catalyzed by an acid or, in some methodologies, by a solid catalyst like neutral alumina.
The hydrolysis opens the epoxide ring to form the vicinal diol. The stereochemistry of the diol
(threo or erythro) can be influenced by the reaction conditions and the stereochemistry of the
starting epoxide. Specifically, the hydrolysis of a cis-epoxide typically yields the threo-diol.
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The final product, methyl threo-9,10-dihydroxyoctadecanoate, is then purified from the
reaction mixture using techniques such as crystallization or column chromatography.

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of methyl threo-9,10-
dihydroxyoctadecanoate from methyl oleate.
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Caption: Synthesis workflow for methyl threo-9,10-dihydroxyoctadecanoate.

Potential Biological Activities and Areas for Future
Research

Currently, there is a lack of published data on the specific biological activities of methyl threo-
9,10-dihydroxyoctadecanoate. However, the broader class of fatty acid methyl esters and
related hydroxylated fatty acids has been the subject of numerous studies, suggesting potential
avenues for future investigation.

It is important to note that the following discussion is based on related compounds and should
not be interpreted as established activities of methyl threo-9,10-dihydroxyoctadecanoate.

Anti-inflammatory Potential
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Some hydroxylated fatty acid derivatives have demonstrated anti-inflammatory properties. For
instance, studies on other structurally similar compounds have shown inhibitory effects on
inflammatory pathways. Research into the potential of methyl threo-9,10-
dihydroxyoctadecanoate to modulate inflammatory responses, for example, in
lipopolysaccharide (LPS)-stimulated macrophages, could be a valuable area of exploration.

Anticancer Potential

Various fatty acid methyl esters isolated from natural sources have been reported to exhibit
cytotoxic effects against different cancer cell lines. Future studies could investigate the
potential of methyl threo-9,10-dihydroxyoctadecanoate to induce apoptosis or inhibit cell
proliferation in cancer cell models.

Antimicrobial Activity

Fatty acids and their esters are known to possess antimicrobial properties. It would be of
interest to screen methyl threo-9,10-dihydroxyoctadecanoate against a panel of pathogenic
bacteria and fungi to determine its potential as an antimicrobial agent.

Conclusion

Methyl threo-9,10-dihydroxyoctadecanoate is a well-characterized compound in terms of its
chemical structure and synthesis. However, its biological functions remain largely unexplored.
For researchers and professionals in drug development, this presents an opportunity. The
established synthetic routes provide a clear path to obtaining the compound for biological
screening. Based on the activities of related molecules, initial investigations into its anti-
inflammatory, anticancer, and antimicrobial properties are warranted. Such studies will be
crucial in elucidating the potential of methyl threo-9,10-dihydroxyoctadecanoate as a
bioactive molecule and may pave the way for its application in the pharmaceutical and other life
science industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15548695?utm_src=pdf-body
https://www.benchchem.com/product/b15548695?utm_src=pdf-body
https://www.benchchem.com/product/b15548695?utm_src=pdf-body
https://www.benchchem.com/product/b15548695?utm_src=pdf-body
https://www.benchchem.com/product/b15548695?utm_src=pdf-body
https://www.benchchem.com/product/b15548695?utm_src=pdf-body
https://www.benchchem.com/product/b15548695?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. larodan.com [larodan.com]

2. Methyl 9,10-dihydroxystearate | C19H3804 | CID 66194 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. METHYL threo-9,10-DIHYDROXYOCTADECANOATE | 3639-31-4 | INDOFINE Chemical
Company [indofinechemical.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Methyl threo-9,10-
Dihydroxyoctadecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548695#methyl-threo-9-10-
dihydroxyoctadecanoate-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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